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Compound of Interest

Compound Name: 1-Adamantanethiol

Cat. No.: B1212722 Get Quote

Essential Safety and Handling Guide for 1-
Adamantanethiol
This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 1-Adamantanethiol. Adherence to

these procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Adamantanethiol is classified as a hazardous substance. It is toxic if swallowed and causes

serious eye irritation.[1][2][3][4] The assigned GHS pictogram is GHS06 (skull and crossbones),

with the signal word "Danger".[2] Therefore, strict adherence to the recommended Personal

Protective Equipment (PPE) is mandatory to prevent exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1212722?utm_src=pdf-interest
https://www.benchchem.com/product/b1212722?utm_src=pdf-body
https://www.benchchem.com/product/b1212722?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR309163_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/99730
https://www.xixisys.com/substances/34301-54-7
https://www.benchchem.com/pdf/2_Adamantanethiol_Powder_A_Technical_Guide_to_Safe_Handling_and_Properties.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/99730
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Purpose

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[1][5]

Protects eyes from dust

particles and potential

splashes.

Hand Protection

Chemically resistant gloves,

such as Nitrile, tested to the

EN 374 standard.[5]

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH-approved particulate

respirator (e.g., N95) is

necessary if dust formation is

likely.[5]

Prevents inhalation of the

compound, which can cause

respiratory irritation.[5]

Body Protection

A standard laboratory coat

should be worn to protect

clothing and skin from

contamination.[1][5]

Prevents accidental skin

exposure and contamination of

personal clothing.

Operational Plan for Safe Handling
All manipulations of 1-Adamantanethiol should occur within a well-ventilated area, preferably

a chemical fume hood, to minimize inhalation risk.[1][5]

Preparation:

Ensure the designated work area is clean and uncluttered.

Verify that a safety shower and eyewash station are accessible.

Don all required PPE as specified in the table above.

Handling:

Avoid all personal contact with the substance, including inhalation.[1]

When weighing the solid, do so carefully to avoid generating dust.[1]
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Keep the container securely sealed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[1][3]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[1][4]

The designated storage class for this chemical is 6.1C, for combustible, acutely toxic

compounds.

Spill and Disposal Plan
Immediate and appropriate action is critical in the event of a spill. The required response

depends on the scale of the spill.
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Minor Spill Major Spill

Ensure PPE is worn

Remove ignition sources

Clean spill using dry procedures
(Avoid generating dust)

Place waste in a labeled container
for disposal

Evacuate area and move upwind

Alert emergency services
(e.g., Fire Brigade)

Wear SCBA and protective gloves

Prevent entry into drains/waterways

Contain spill with inert material
(sand, earth, vermiculite)

Collect recoverable product and solid residue
into labeled drums for disposal

Decontaminate area

Spill Occurs

Minor Major

Click to download full resolution via product page

Caption: Workflow for handling a 1-Adamantanethiol spill.
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Waste Disposal:

Dispose of 1-Adamantanethiol waste and contaminated materials in accordance with all

applicable local, state, and federal regulations.[4]

Do not allow the product to enter drains or waterways, as it is toxic to aquatic life with long-

lasting effects.[1][4]

Waste should be placed in suitable, labeled containers.[1] Where possible, recycling should

be considered; otherwise, disposal may occur in an authorized landfill.[1]

Contaminated packaging must be treated as hazardous waste and disposed of accordingly.

[4]

Chemical and Physical Data
The following table summarizes key quantitative data for 1-Adamantanethiol.

Property Value

CAS Number 34301-54-7[1][2][6]

Molecular Formula C₁₀H₁₆S[1][2][6]

Molecular Weight 168.30 g/mol [2][6]

Melting Point 99-106 °C[6]

GHS Hazard Codes

H301 (Toxic if swallowed), H319 (Causes

serious eye irritation), H411 (Toxic to aquatic life

with long lasting effects)[1][2][3]

Hazard Class
Acute Toxicity, Oral (Category 3), Eye Irritation

(Category 2)[2]

Bioaccumulation Medium (LogKOW = 3.8431)[1]

Mobility in Soil Low (KOC = 2553)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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